1-{[4-Fluoro-2-(trifluoromethyl)phenyl]methyl}-1H-pyrazol-4-amine

• IUPAC Name: 1-[[4-fluoro-2-(trifluoromethyl)phenyl]methyl]pyrazol-4-amine
• InChI: InChI=1S/C11H9F4N3/c12-8-2-1-7(10(3-8)11(13,14)15)5-18-6-9(16)4-17-18/h1-4,6H,5,16H2
• InChI Key: CAEDMWAUNLUVEA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C(F)(F)F)CN2C=C(C=N2)N
• Molecular Formula: C11H9F4N3
• Molecular Weight: 259.20 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-{[4-Fluoro-2-(trifluoromethyl)phenyl]methyl}-1H-pyrazol-4-amine” are not fully detailed in the retrieved data. It is known to be a solid substance.

Scientific Research Applications

Synthesis and Chemical Applications

• Fluorinated Pyrazole Derivatives Synthesis : A study by Shelke et al. (2007) highlighted the synthesis of fluorine-containing pyrazolone derivatives through both conventional and non-conventional methods, such as ultrasonication and microwave techniques. These compounds were characterized and screened for antimicrobial activity, demonstrating the utility of fluorinated pyrazoles in developing new antimicrobial agents Shelke et al., 2007.

• Introduction of Fluoro(trifluoromethoxy)methyl Groups : Research by Schmitt et al. (2017) developed fluoroalkyl amino reagents for introducing fluoro(trifluoromethoxy)methyl groups onto arenes and heterocycles. This work is significant for the synthesis of fluorinated pyrazoles and bis-fluorinated pyrazoles, important building blocks in medicinal and agricultural chemistry Schmitt et al., 2017.

Material Science and Other Applications

• Herbicide Development : The synthesis of JV 485, a candidate for winter wheat herbicide, involved fluorinated pyrazoles, showcasing the compound's utility in agricultural applications. This study by Maxwell (2000) illustrates how fluorinated pyrazoles can be integral to developing new herbicides Maxwell, 2000.

• Fluorinated Pyrazolo Derivatives for Molecular Mimetics : Iaroshenko et al. (2009) synthesized fluorinated pyrazolo(3,4-b)pyridine and pyrazolo(3,4-d)pyrimidine nucleosides, proposing their use as mimetics of the transition state involved in adenosine deaminase activity. This application underlines the potential of such compounds in molecular biology and biochemistry Iaroshenko et al., 2009.